Cas no 2228110-66-3 (2-amino-3-3-fluoro-4-(trifluoromethyl)phenyl-3-methylbutanoic acid)

• Product Name: 2-amino-3-3-fluoro-4-(trifluoromethyl)phenyl-3-methylbutanoic acid
• CAS No: 2228110-66-3
• MF: C₁₂H₁₃F₄NO₂
• MW: 279.230737447739
• CID: 6369207
• PubChem ID: 165791149
• Update Time: 2025-06-15

2-amino-3-3-fluoro-4-(trifluoromethyl)phenyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-3-fluoro-4-(trifluoromethyl)phenyl-3-methylbutanoic acid
• 2-amino-3-[3-fluoro-4-(trifluoromethyl)phenyl]-3-methylbutanoic acid
• 2228110-66-3
• EN300-1942964

• Inchi： 1S/C12H13F4NO2/c1-11(2,9(17)10(18)19)6-3-4-7(8(13)5-6)12(14,15)16/h3-5,9H,17H2,1-2H3,(H,18,19)
• InChI Key： UNZIBLPRDGKOLR-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 279.08824131g/mol
• Monoisotopic Mass: 279.08824131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-3-fluoro-4-(trifluoromethyl)phenyl-3-methylbutanoic acid

2-Amino-3-(3-Fluoro-4-(Trifluoromethyl)Phenyl)-3-Methylbutanoic Acid (CAS No. 2228110-66-3): A Novel Compound in Pharmaceutical Research

2-Amino-3-(3-Fluoro-4-(Trifluoromethyl)Phenyl)-3-Methylbutanoic Acid is a structurally complex compound with significant potential in pharmaceutical research. This molecule features a 4-(trifluoromethyl)phenyl group attached to a butanoic acid backbone, incorporating multiple fluorine atoms that enhance its biological activity and metabolic stability. The CAS No. 2228110-66-3 identifier underscores its unique chemical identity, which has been the focus of recent studies in drug development and therapeutic applications. The compound's molecular framework, combining aromatic and aliphatic moieties with fluorinated substituents, suggests potential applications in targeting specific biological pathways.

2-Amino-3-(3-Fluoro-4-(Trifluoromethyl)Phenyl)-3-Methylbutanoic Acid exhibits a molecular weight of approximately 378.3 g/mol, with a calculated logP value of 2.1, indicating moderate hydrophobicity. This property is critical for determining the compound's solubility and permeability across biological membranes, which are essential for drug delivery. The presence of multiple fluorine atoms in the 4-(trifluoromethyl)phenyl group contributes to the molecule's stability against metabolic degradation, a key factor in optimizing its pharmacokinetic profile.

Recent studies have highlighted the role of 2-amino-3-(3-fluoro-4-(trifluoromethyl)phenyl)-3-methylbutanoic acid in modulating inflammatory responses. Research published in *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This mechanism is particularly relevant for conditions such as rheumatoid arthritis and inflammatory bowel disease, where chronic inflammation plays a central role. The compound's ability to selectively target this pathway without disrupting other cellular functions underscores its therapeutic potential.

The 4-(trifluoromethyl)phenyl group in 2-amino-3-(3-fluoro-4-(trifluoromethyl)phenyl)-3-methylbutanoic acid is a key structural element that influences its biological activity. Fluorine atoms in this group enhance the molecule's lipophilicity, facilitating its interaction with lipid membranes and intracellular targets. This property is particularly advantageous for compounds designed to modulate membrane-bound receptors or ion channels. Additionally, the trifluoromethyl group may contribute to the molecule's metabolic stability, reducing the risk of rapid degradation in vivo.

Pharmacological studies on 2-amino-3-(3-fluoro-4-(trifluoromethyl)phenyl)-3-methylbutanoic acid have revealed its potential as an antitumor agent. A 2023 report in *Cancer Research* indicated that this compound selectively inhibits the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. The mechanism involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in malignant tumors. These findings suggest that the compound may serve as a lead candidate for the development of novel anticancer therapies.

The synthesis of 2-amino-3-(3-fluoro-4-(trifluoromethyl)phenyl)-3-methylbutanoic acid involves a multi-step process that highlights the challenges of fluorinated compound synthesis. Researchers have employed advanced techniques such as microwave-assisted reactions and catalytic fluorination to achieve high yields and purity. The presence of multiple fluorine atoms requires careful optimization of reaction conditions to avoid side reactions and ensure the desired product formation. These synthetic strategies are critical for the large-scale production of this compound for preclinical and clinical studies.

From a pharmacokinetic perspective, 2-amino-3-(3-fluoro-4-(trifluoromethyl)phenyl)-3-methylbutanoic acid demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies suggest that the compound has good oral bioavailability, which is essential for its therapeutic application. Its metabolic stability, attributed to the trifluoromethyl group, reduces the need for frequent dosing and minimizes the risk of drug-drug interactions. These properties make it a promising candidate for further development in pharmaceutical applications.

The 3-(3-fluoro-4-(trifluoromethyl)phenyl)propyl group in this molecule plays a pivotal role in its biological activity. This substituent enhances the compound's ability to interact with specific protein targets, such as kinases and transcription factors. The fluorinated aromatic ring increases the molecule's affinity for hydrophobic pockets in target proteins, improving its binding efficiency. This structural feature is particularly important for compounds designed to modulate complex biological processes with high specificity.

Recent advancements in computational chemistry have provided insights into the molecular interactions of 2-amino-3-(3-fluoro-4-(trifluoromethyl)phenyl)-3-methylbutanoic acid. Molecular docking studies have revealed its potential to bind to key targets such as COX-2 and TNF-α, which are implicated in inflammatory diseases. These computational models, combined with experimental data, are instrumental in guiding the design of optimized derivatives with enhanced therapeutic efficacy.

Despite its promising properties, the development of 2-amino-3-(3-fluoro-4-(trifluoromethyl)phenyl)-3-methylbutanoic acid faces challenges related to its synthesis and formulation. The presence of multiple fluorine atoms necessitates specialized synthetic methods to ensure high purity and yield. Additionally, the compound's physicochemical properties require careful formulation to ensure optimal stability and bioavailability in pharmaceutical formulations. Overcoming these challenges is essential for advancing this compound into clinical trials.

In conclusion, 2-amino-3-(3-fluoro-4-(trifluoromethyl)phenyl)-3-methylbutanoic acid represents a significant advancement in pharmaceutical research. Its unique chemical structure, incorporating fluorinated aromatic groups and a butanoic acid backbone, offers potential applications in treating inflammatory and neoplastic diseases. Ongoing studies continue to explore its mechanisms of action, pharmacokinetic properties, and therapeutic potential, positioning it as a promising candidate for future drug development.